Cas no 1259536-70-3 (5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one)

• Product Name: 5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one
• CAS No: 1259536-70-3
• MF: C₁₈H₁₁ClF₃N₃O
• MW: 377.747653245926
• CID: 4668769
• Update Time: 2025-06-14

5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one Chemical and Physical Properties

Names and Identifiers

• QO-40
• 5-(CHLOROMETHYL)-3-(NAPHTHA LEN-1-YL)-2-(TRIFLUOROMETHYL)PYRAZOLO[1,5-A]PYRIMIDIN-7(4H)-ONE
• 5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

• Inchi： 1S/C18H11ClF3N3O/c19-9-11-8-14(26)25-17(23-11)15(16(24-25)18(20,21)22)13-7-3-5-10-4-1-2-6-12(10)13/h1-8,23H,9H2
• InChI Key： RDXPGBXYEGTHBJ-UHFFFAOYSA-N
• SMILES： C12=C(C3=C4C(C=CC=C4)=CC=C3)C(C(F)(F)F)=NN1C(=O)C=C(CCl)N2

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >300 ºC
• Solubility: Insuluble (8.3E-4 g/L) (25 ºC),

Additional information on 5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one

Recent Advances in the Study of 5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one (CAS: 1259536-70-3)

The compound 5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one (CAS: 1259536-70-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have focused on the synthesis and optimization of this pyrazolo[1,5-a]pyrimidin-7(4H)-one derivative. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its further pharmacological evaluation. The presence of the chloromethyl and trifluoromethyl groups in the molecule has been identified as a key factor in its reactivity and binding affinity to biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against a range of kinases, which are often implicated in cancer and inflammatory diseases. Specifically, the compound has shown potent activity against certain isoforms of protein kinase C (PKC), making it a potential candidate for the development of targeted therapies. Molecular docking studies have further elucidated the binding interactions between the compound and its target enzymes, providing insights into its mechanism of action.

Additionally, recent investigations have explored the pharmacokinetic properties of 5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one. Studies in animal models have revealed favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity. These findings underscore the compound's potential as a lead molecule for further drug development.

In conclusion, the latest research on 5-(Chloromethyl)-3-(1-naphthalenyl)-2-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-7(4H)-one highlights its significant potential in medicinal chemistry. Future studies should focus on optimizing its synthetic pathways, expanding its biological activity profile, and addressing any pharmacokinetic challenges to advance its development as a therapeutic agent.